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Compound of Interest

Compound Name: 2-Ethoxy-5-fluorophenol
CAS No.: 376600-64-5
Cat. No.: B2809321
Get Quote
. J

An In-depth Analysis for Researchers and Drug Development Professionals

Disclaimer: This document has been prepared as a technical guide for experienced
researchers and professionals. An official Safety Data Sheet (SDS) for 2-Ethoxy-5-
fluorophenol (CAS No. 376600-64-5) is not publicly available at the time of this writing. The
information herein is a synthesis of data from structurally analogous compounds to provide a
provisional safety framework. All personnel must conduct a thorough, site-specific risk
assessment before handling this chemical, and this guide should not be considered a
substitute for an official, supplier-provided SDS.

Chemical Identification and a Path to a Provisional
Safety Profile

2-Ethoxy-5-fluorophenol is a substituted aromatic compound with the following identifiers:
e Chemical Name: 2-Ethoxy-5-fluorophenol

e CAS Number: 376600-64-5
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e Molecular Formula: CsHoFO:2
e Molecular Weight: 156.15 g/mol

The absence of a dedicated Safety Data Sheet necessitates a logical, evidence-based
approach to hazard assessment. By examining the safety profiles of its core structural
components, 2-Ethoxyphenol and 2-Fluorophenol, we can construct a reliable, albeit
provisional, safety and handling protocol. This methodology allows for informed decision-
making in the laboratory, grounded in the established behaviors of closely related molecules.

Hazard Analysis through Structural Analogues

The predicted hazard profile of 2-Ethoxy-5-fluorophenol is derived from the known hazards of
2-Ethoxyphenol and 2-Fluorophenol. The presence of the phenol group suggests a baseline of
skin and eye irritancy, while the ethoxy and fluoro substituents are anticipated to modulate its
toxicological and physical hazards.
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Property/Hazard

2-Ethoxyphenol
(CAS 94-71-3)

2-Fluorophenol
(CAS 367-12-4)

Predicted Profile for
2-Ethoxy-5-
fluorophenol

Physical State

Liquid or low-melting

Liquid or crystalline

Likely a liquid or low-

melting solid at room

solid solid
temperature.
Likely to include
pictograms for
i ) skin/eye irritation, and
GHS Pictograms Danger Warning

potentially for acute
toxicity and

flammadbility.

Hazard Statements

Combustible liquid,
May cause an allergic
skin reaction, Causes

serious eye damage.

[1]

Flammable liquid and
vapor, Harmful if
swallowed, in contact
with skin or if inhaled,
Causes skin irritation,
Causes serious eye
irritation, May cause
respiratory irritation.[2]

[3]

Harmful if swallowed,
in contact with skin, or
if inhaled. Causes skin
irritation. Causes
serious eye irritation.
May cause respiratory
irritation. May be a

combustible liquid.

May be harmful if

Harmful if swallowed,

Assumed to be

Acute Toxicity in contact with skin, or  harmful by all routes
swallowed.[1] .
if inhaled.[2][3] of exposure.
) May cause skin o )
Skin Causes skin irritation. Expected to be a skin

Corrosion/Irritation

irritation and allergic

reactions.[4]

[2](3]

irritant.

Eye Damage/Irritation

Causes serious eye
damage.[1]

Causes serious eye

irritation.[2]

Expected to cause

serious eye irritation.

Flammable liquid and

Assumed to be a

Flammability Combustible liquid.[1] ] o
vapor.[2][3] combustible liquid.
Rationale for the Predicted Profile:
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The predicted hazard profile for 2-Ethoxy-5-fluorophenol is a composite of the hazards
presented by its analogues. The phenolic backbone is a known irritant. The addition of a
fluorine atom, as seen in 2-Fluorophenol, often increases the systemic toxicity of aromatic
compounds. Therefore, it is prudent to assume that 2-Ethoxy-5-fluorophenol is harmful by
ingestion, skin contact, and inhalation. The ethoxy group in 2-Ethoxyphenol contributes to its
classification as a combustible liquid, a property that should be assumed for the target
compound.

Comprehensive Safety and Handling Protocols

Based on the predicted hazard profile, the following protocols are recommended for handling 2-
Ethoxy-5-fluorophenol in a laboratory setting. These protocols are designed to be self-
validating by incorporating multiple layers of safety.

Personal Protective Equipment (PPE)

A stringent PPE regimen is mandatory to prevent exposure.

Eye and Face Protection: Chemical splash goggles in combination with a face shield are
required. Standard safety glasses are not sufficient.

o Skin Protection: A chemically resistant lab coat or apron must be worn. Full-length pants and
closed-toe shoes are mandatory.

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. It is
critical to inspect gloves for any signs of degradation or perforation before each use. Given
the lack of specific permeation data, it is advisable to change gloves frequently and
immediately upon any suspected contact.

o Respiratory Protection: All handling of 2-Ethoxy-5-fluorophenol, including weighing and
solution preparation, must be conducted within a certified chemical fume hood to prevent
inhalation of vapors.

Engineering Controls

» Ventilation: A properly functioning chemical fume hood is the primary engineering control to
minimize inhalation exposure.
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Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate vicinity of where the chemical is handled.

Handling and Storage

Handling: Avoid all direct contact with the chemical. Do not breathe vapors. Use only in a
well-ventilated area, preferably a chemical fume hood. Keep containers tightly closed when
not in use. After handling, wash hands and any exposed skin thoroughly.

Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition and
incompatible materials such as strong oxidizing agents, strong reducing agents, strong
acids, and strong bases.[1][4]

Emergency Procedures: A Step-by-Step Response
Plan

In the event of an emergency, a calm and methodical response is crucial.

First-Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink plenty of water. Seek immediate medical attention.

Spill and Leak Response

Small Spills: In the event of a small spill, evacuate the immediate area. Wearing appropriate
PPE, contain the spill using an inert absorbent material such as vermiculite or sand.[4]
Collect the absorbed material into a sealed, properly labeled container for hazardous waste
disposal.
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o Large Spills: For a large spill, evacuate the laboratory and notify the appropriate emergency
response team and environmental health and safety (EHS) department.

Fire-Fighting Measures

o Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam to extinguish a fire.[1][5]

o Specific Hazards: The compound is expected to be a combustible liquid. Upon combustion, it
may produce hazardous decomposition products including carbon monoxide, carbon dioxide,
and hydrogen fluoride.[6]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).

Disposal Considerations

The disposal of 2-Ethoxy-5-fluorophenol and any contaminated materials must be handled as
hazardous waste.

» Waste Collection: All waste containing this chemical, including empty containers and
contaminated lab supplies, should be collected in a designated, sealed, and properly labeled
hazardous waste container.

» Disposal Protocol: Arrange for the disposal of hazardous waste through your institution's
EHS department or a licensed hazardous waste disposal contractor. Do not dispose of this
chemical down the drain or in the regular trash.

Visualizing Safety Workflows

To further enhance the understanding of the necessary safety protocols, the following
diagrams, generated using Graphviz, illustrate key decision-making processes.
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Predicted GHS Hazards for 2-Ethoxy-5-fluorophenol

H302: Harmful if swallowed H312: Harmful in contact with skin ’—w H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation H227: Combustible liquid

i
Anti ipa‘ed GHS Pictograms
Signal Word: Warning/Danger

Click to download full resolution via product page

Caption: Predicted GHS Hazard Classification for 2-Ethoxy-5-fluorophenol.
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Exposure Incident

Assess Scene Safety

:

Remove from Exposure

First Aid Measures

Decontaminate (Flush Skin/Eyes)

Y

Provide Supportive Care (Fresh Air, etc.) Call for Emergency Medical Assistance

i '

Transport to Medical Facility

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency Response Workflow for an Exposure Incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2809321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

